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Compound of Interest

Compound Name: SJ1008030

Cat. No.: B12409258

Application Notes and Protocols for S3J1008030

For Researchers, Scientists, and Drug Development Professionals

Introduction

S$J1008030 is a potent and selective Janus kinase 2 (JAK2) degrader, functioning as a
Proteolysis Targeting Chimera (PROTAC). PROTACs are bifunctional molecules that induce the
degradation of a target protein by hijacking the ubiquitin-proteasome system.[1][2] SJ1008030
has demonstrated antileukemic efficacy in acute lymphoblastic leukemia (ALL) cell lines and
induces dose-dependent degradation of JAK2. These application notes provide detailed
protocols for the solubilization of SJ1008030 and the preparation of stock solutions for in vitro
research.

Data Presentation

Physicochemical Properties

Property Value Source
Molecular Weight 987.97 g/mol (as TFA salt)

Formula C42H43N1307S.CF3CO2H

Purity >98% (HPLC)

CAS Number 2863634-97-1
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Solubility Data

S$J1008030 is soluble in dimethyl sulfoxide (DMSO). It is important to use freshly opened,
anhydrous DMSO as the compound is hygroscopic, and the presence of water can significantly
impact solubility.[3]

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
DMSO 49.4 50
Requires sonication.
DMSO 125 126.52

[3]14]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SJ1008030. Adjust the
volumes and mass accordingly for different desired concentrations.

Materials:

SJ1008030 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

e Sonicator (optional, but recommended)

o Pipettes and sterile filter tips

Procedure:
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o Equilibration: Allow the vial of S31008030 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of S3J1008030 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
0.988 mg of SJ1008030 (based on a molecular weight of 987.97 g/mol ).

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
S$J1008030 powder. For 1 mg of $S31008030, to make a 10 mM solution, add 0.1012 mL of
DMSO.[3]

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to aid in dissolution.

o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[3][4] Visually
inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[3]

» Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[3][5] Ensure the tubes are tightly sealed
to prevent solvent evaporation and moisture absorption.

Stock Solution Preparation Table

The following table provides the required volume of DMSO to prepare stock solutions of various
concentrations from a given mass of S31008030.
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Desired Concentration Mass of SJ1008030 Volume of DMSO to Add
1mM 1mg 1.0122 mL

5 mM 1mg 0.2024 mL

10 mM 1mg 0.1012 mL

1mM 5 mg 5.0609 mL

5 mM 5 mg 1.0122 mL

10 mM 5 mg 0.5061 mL

1mM 10 mg 10.1219 mL

5 mM 10 mg 2.0244 mL

10 mM 10 mg 1.0122 mL

Table adapted from MedchemExpress and GlpBio product information.[3][4]

Visualizations
SJ1008030 Mechanism of Action: JAK2 Degradation
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Caption: Mechanism of SJ1008030-induced JAK2 protein degradation.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for the preparation of an S31008030 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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